Cas no 1595683-06-9 (Cyclopropane, 1-(chloromethyl)-1-[3-(methylthio)propyl]-)

• Product Name: Cyclopropane, 1-(chloromethyl)-1-[3-(methylthio)propyl]-
• CAS No: 1595683-06-9
• MF: C₈H₁₅ClS
• MW: 178.722700357437
• CID: 5284274
• Update Time: 2025-05-23

Cyclopropane, 1-(chloromethyl)-1-[3-(methylthio)propyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(chloromethyl)-1-[3-(methylthio)propyl]-

• Inchi： 1S/C8H15ClS/c1-10-6-2-3-8(7-9)4-5-8/h2-7H2,1H3
• InChI Key： STXVYZLODMBGJX-UHFFFAOYSA-N
• SMILES： C1(CCl)(CCCSC)CC1

Additional information on Cyclopropane, 1-(chloromethyl)-1-[3-(methylthio)propyl]-

Cyclopropane, 1-(chloromethyl)-1-[3-(methylthio)propyl] (CAS No: 1595683-06-9)

Cyclopropane, 1-(chloromethyl)-1-[3-(methylthio)propyl], also known by its CAS registry number 1595683-06-9, is a unique organic compound that has garnered attention in the fields of materials science, drug discovery, and polymer chemistry due to its distinctive structural and chemical properties. This compound is characterized by a cyclopropane ring system, which is a three-membered ring of carbon atoms, and two substituents: a chloromethyl group (-CH₂Cl) and a methylthio propyl group (-CH₂CH₂SMe). The combination of these functional groups imparts versatile reactivity and potential applications in various chemical transformations.

The cyclopropane ring is a highly strained structure, which makes it reactive under certain conditions. This strain can be exploited in various synthetic pathways to generate more complex molecules or to facilitate specific reactions. The presence of the chloromethyl group introduces electrophilic character to the molecule, enabling it to participate in nucleophilic substitutions or additions. On the other hand, the methylthio propyl group adds steric bulk and introduces sulfur-based functionality, which can influence the molecule's solubility, stability, and reactivity in different solvents or reaction conditions.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of advanced materials. For instance, researchers have explored its use in the development of novel polymers with tailored mechanical properties. The cyclopropane ring's reactivity allows for controlled polymerization reactions, leading to materials with enhanced flexibility or strength depending on the reaction conditions. Additionally, the sulfur-containing substituent can act as a cross-linking agent, further enhancing the material's durability under thermal or mechanical stress.

In the realm of drug discovery, this compound has shown promise as a building block for bioactive molecules. The cyclopropane ring is known to exhibit unique pharmacokinetic properties, making it an attractive scaffold for designing drugs with improved bioavailability or selectivity. Furthermore, the presence of both chlorine and sulfur atoms provides opportunities for further functionalization, enabling chemists to fine-tune the molecule's biological activity against specific targets.

From a synthetic perspective, this compound can be prepared via a variety of routes. One common method involves the reaction of cyclopropyl chlorides with appropriate thiol-containing reagents under nucleophilic substitution conditions. The choice of solvent, temperature, and catalyst plays a crucial role in determining the yield and purity of the final product. Recent advancements in catalytic methods have also made it possible to synthesize this compound more efficiently, reducing production costs and environmental impact.

The physical properties of this compound are equally intriguing. It has a relatively low melting point due to its molecular structure, which limits its use in high-temperature applications but makes it suitable for processes requiring lower thermal input. Its solubility in organic solvents like dichloromethane or THF facilitates its use in solution-phase reactions, while its limited solubility in water restricts its application in aqueous environments.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes oxidative degradation, releasing carbon dioxide and other byproducts into the environment. However, further research is needed to fully characterize its environmental fate and develop strategies for minimizing its ecological footprint.

In conclusion,Cyclopropane, 1-(chloromethyl)-1-[3-(methylthio)propyl] (CAS No: 1595683-06-9) is a versatile organic compound with significant potential across multiple disciplines. Its unique combination of functional groups offers chemists a powerful tool for designing new materials and drugs while presenting opportunities for innovative synthetic methodologies. As research continues to uncover new applications and properties of this compound, it is poised to play an increasingly important role in modern chemistry.